Cas no 922571-65-1 (N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(ethylsulfanyl)benzamide)

• Product Name: N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(ethylsulfanyl)benzamide
• CAS No: 922571-65-1
• MF: C₂₀H₂₀N₂O₃S₂
• MW: 400.514402389526
• CID: 5497789
• Update Time: 2025-10-28

N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(ethylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-ethylsulfanylbenzamide
• N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(ethylsulfanyl)benzamide

• Inchi： 1S/C20H20N2O3S2/c1-4-26-15-8-5-13(6-9-15)19(23)22-20-21-17(12-27-20)16-11-14(24-2)7-10-18(16)25-3/h5-12H,4H2,1-3H3,(H,21,22,23)
• InChI Key： AIYDUCSGQXOWGZ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC(OC)=CC=C2OC)=CS1)(=O)C1=CC=C(SCC)C=C1

Additional information on N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(ethylsulfanyl)benzamide

N-4-(2,5-Dimethoxyphenyl)-1,3-Thiazol-2-Yl-4-(Ethylsulfanyl)Benzamide

The compound with CAS No. 922571-65-1, known as N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-4-(ethylsulfanyl)benzamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity. Researchers have explored its role in drug discovery, material science, and advanced chemical synthesis.

N-4-(2,5-Dimethoxyphenyl)-1,3-thiazol-2-Yl-4-(Ethylsulfanyl)benzamide is characterized by its complex structure, which includes a benzamide core substituted with a thiazole ring and ethylsulfanyl group. The presence of the 2,5-dimethoxyphenyl group adds to its chemical diversity and functional versatility. This compound has been studied for its ability to interact with biological systems, particularly in the context of enzyme inhibition and receptor binding.

Recent studies have highlighted the potential of N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-Yl-4-(Ethylsulfanyl)benzamide in the development of novel therapeutic agents. For instance, researchers have investigated its role as a potential inhibitor of certain kinases involved in cancer progression. The compound's ability to modulate cellular signaling pathways makes it a valuable candidate for further exploration in oncology research.

In addition to its biological applications, N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-Yl-4-(Ethylsulfanyl)benzamide has also been examined for its electronic properties. Its thiazole moiety contributes to its conjugation capabilities, which could be harnessed in the design of advanced materials for electronic devices. This dual functionality underscores the compound's importance in both medicinal and materials chemistry.

The synthesis of N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-Yl-4-(Ethylsulfanyl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications.

Furthermore, the compound's stability under various environmental conditions has been thoroughly analyzed. Its resistance to photodegradation and thermal decomposition makes it suitable for use in diverse experimental setups and industrial processes.

As interest in N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-Yl-4-(Ethylsulfanyl)benzamide continues to grow, collaborative efforts between academia and industry are expected to drive further innovation. The compound's unique combination of structural features and functional properties positions it as a key player in the advancement of modern chemistry.